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Compound of Interest

Compound Name: BX048

Cat. No.: B15554237

This technical guide provides a comprehensive overview of the magnetic and physical
properties of the N42 grade Neodymium Iron Boron (NdFeB) magnet, with a specific focus on
the block magnet designated as BX048. This document is intended for researchers, scientists,
and professionals in drug development who may utilize such components in their experimental
apparatus, such as in magnetic separation, cell sorting, or customized laboratory equipment.

Core Properties of N42 Grade Neodymium Magnets

N42 grade neodymium magnets are a popular choice as they offer a strong magnetic
performance at a reasonable cost, striking a balance between higher-cost, higher-strength
grades and lower-cost, weaker alternatives.[1][2] The "N" signifies that the magnet is made
from a neodymium alloy, and "42" indicates a maximum energy product of approximately 42
Mega-Gauss-Oersteds (MGOe).[1][3] This high energy product means that N42 magnets can
store a large amount of magnetic energy, making them significantly stronger than standard
ceramic magnets.[1]

The BX048 is a specific block magnet of this N42 grade. Multiple suppliers offer this
component with consistent dimensions and magnetic properties.[4][5][6][7][8]

Quantitative Data Summary

The following tables summarize the key magnetic, thermal, and physical properties of N42
grade magnets, including specific data for the BX048 where available.
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Table 1: Magnetic Properties of N42 Grade Magnets

Typical Value

Property Symbol Unit
Range

Remanence Br 1.29-1.33 T
Coercive Force HcB > 836 kA/m
Intrinsic Coercive

HcJ > 955 kA/m
Force
Maximum Energy

(BH)max 318 - 350 kJ/m3
Product
40 - 44 MGOe
Surface Field (for

- ~4876 - 5876 Gauss

BX048)

Sources:[1][6][7][9][10][11]

Table 2: Thermal Properties of N42 Grade Magnets

Property Symbol Typical Value Unit
Maximum Operating

Tw 80 °C
Temperature
Curie Temperature Tc 310 °C
Temperature

o a(Br) -0.12 %l/°C

Coefficient of Br
Temperature

a(Hed) -0.62 %I/°C

Coefficient of HcJ

Sources:[1][9][11][12]

Table 3: Physical and Mechanical Properties of BX048 Magnet
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Property Typical Value Unit
) NdFeB (Neodymium Iron
Material
Boron)
Grade N42
Dimensions 1x1/4x1/2 inch
25.4x6.35x12.7 mm
) Nickel-Copper-Nickel (Ni-Cu-
Coating ]
Ni)
Magnetization Direction Through Thickness
Pull Force (approx.) 18.71 Ibs
Density ~75-7.8 g/cm3

Sources:[4][5][6][71]9]

Experimental Protocols: Characterization of
Magnetic Properties

For researchers utilizing magnets in their experimental setups, verifying the magnetic
properties can be crucial. Below are generalized methodologies for key magnetic
characterization experiments.

Measurement of Remanence (Br) and Coercivity (HcB,
HcJ)

A common method for measuring the primary magnetic properties is through the use of a B-H
Tracer or a Vibrating Sample Magnetometer (VSM).

Objective: To plot the second quadrant demagnetization curve (B-H curve) from which
Remanence (Br), Coercivity (HcB), and Intrinsic Coercivity (HcJ) can be determined.

Methodology:
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o Sample Preparation: A sample of the magnetic material (e.g., a BX048 magnet) is placed in
the sample holder of the measurement instrument. The dimensions and weight of the sample
are precisely measured.

o Saturation: The sample is first subjected to a strong magnetic field sufficient to drive it to
magnetic saturation.

o Demagnetization Curve Measurement: The external magnetic field is then swept from the
maximum value down to zero and then into the negative (demagnetizing) direction.

o Data Acquisition: During this sweep, the magnetic moment of the sample is measured. This
is then used to calculate the magnetic flux density (B) and the magnetic field strength (H).

e Analysis:
o Remanence (Br): The value of B when the external field H is zero.

o Coercivity (HcB): The value of the negative H field required to reduce the magnetic flux
density B to zero.

o Intrinsic Coercivity (HcJ): The value of the negative H field required to reduce the intrinsic
magnetization (M) of the material to zero. This point is identified on the intrinsic
demagnetization curve (M-H curve).

Visualizations
Logical Workflow for Magnetic Material Characterization

The following diagram illustrates a typical workflow for the characterization and verification of
magnetic materials like the N42 grade magnet.
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Caption: Workflow for the characterization of N42 magnetic properties.
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It is important to note that while this guide provides detailed information on the properties of the
N42 magnet, its application in biological signaling pathways is not a direct one. Instead, its
utility for researchers in life sciences lies in its incorporation into the instrumentation that
facilitates their experiments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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